Cas no 596-94-1 ((3β,22R)-Dihydroxy Cholesterol)

• Product Name: (3β,22R)-Dihydroxy Cholesterol
• CAS No: 596-94-1
• MF: C₂₇H₄₆O₃
• MW: 418.652348995209
• CID: 375192
• PubChem ID: 6453841
• Update Time: 2025-11-01

(3β,22R)-Dihydroxy Cholesterol Chemical and Physical Properties

Names and Identifiers

• Cholest-5-ene-3,20,22-triol,(3b,22R)-
• (3β,22R)-Dihydroxy Cholesterol
• 20,22-dihydroxycholesterol
• Oxy-16
• C05501
• HY-137178
• Q27105438
• SCHEMBL1746175
• 596-94-1
• (3alpha,8alpha,22r)-Cholest-5-Ene-3,20,22-Triol
• 20-a-22-b-dihydroxycholesterol
• 2DC
• CHEBI:1294
• 20alpha,22R-Dihydroxycholesterol
• 20
• A,22R-Dihydroxycholesterol
• 20alpha,22beta-Dihydroxycholesterol
• CS-0136959
• (20R,22R)-20,22-Dihydroxycholesterol
• DTXSID00975007
• (20R,22R)-Dihydroxycholesterol
• (2R,3R)-2-[(3S,8S,9S,10R,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methyl-heptane-2,3-diol
• CHEMBL560194
• (22R)-cholest-5-ene-3beta,20,22-triol
• LMST01010200
• (22R)-20alpha,22-Dihydroxycholesterol
• 20R,22R-Dihydroxycholesterol
• cholest-5-en-3beta,20R,22R-triol
• BDBM50414647
• Cholest-5-ene-3,20,22-triol, (3beta,22R)-
• (2R,3R)-2-[(3S,8S,9S,10R,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methylheptane-2,3-diol
• (3beta,22r)-Dihydroxy cholesterol

• Inchi： 1S/C27H46O3/c1-17(2)6-11-24(29)27(5,30)23-10-9-21-20-8-7-18-16-19(28)12-14-25(18,3)22(20)13-15-26(21,23)4/h7,17,19-24,28-30H,6,8-16H2,1-5H3/t19-,20-,21-,22-,23-,24+,25-,26-,27+/m0/s1
• InChI Key： ISBSSBGEYIBVTO-TYKWNDPBSA-N
• SMILES： O[C@@](C)([C@@H](CCC(C)C)O)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 418.34500
• Monoisotopic Mass: 418.344695
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7
• XLogP3: 5.6

Experimental Properties

• Density: 1.08
• Boiling Point: 553.5°Cat760mmHg
• Flash Point: 233.1°C
• PSA: 60.69000
• LogP: 5.47440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives

Additional information on (3β,22R)-Dihydroxy Cholesterol

(3β,22R)-Dihydroxy Cholesterol and Its Significance in Modern Research: A Comprehensive Overview

(3β,22R)-Dihydroxy Cholesterol, with the CAS number 596-94-1, is a naturally occurring sterol that has garnered significant attention in the field of biochemical and pharmaceutical research. This compound, also known as 22α-hydroxycholesterol, is a derivative of cholesterol and plays a crucial role in various biological processes. Its unique structural configuration and biological activities make it a valuable subject of study in multiple research domains, including lipid metabolism, signal transduction, and drug development.

The chemical structure of (3β,22R)-Dihydroxy Cholesterol features hydroxyl groups at the 3β and 22 positions, which contribute to its distinct reactivity and interaction with biological targets. This stereochemistry is essential for its function as a signaling molecule and a precursor in metabolic pathways. The compound's ability to modulate cellular processes has led to extensive research into its potential therapeutic applications.

In recent years, advancements in analytical chemistry and molecular biology have enabled researchers to delve deeper into the mechanisms by which (3β,22R)-Dihydroxy Cholesterol influences cellular behavior. Studies have demonstrated that this sterol can interact with various enzymes and receptors, thereby affecting lipid homeostasis and inflammatory responses. For instance, research has shown that it can inhibit the synthesis of cholesterol by modulating the activity of HMG-CoA reductase, a key enzyme in the mevalonate pathway.

Moreover, (3β,22R)-Dihydroxy Cholesterol has been implicated in the regulation of immune responses. Emerging evidence suggests that it can influence the differentiation and function of immune cells, making it a potential candidate for treating autoimmune diseases. Its ability to modulate immune checkpoints has sparked interest in its role as an immunomodulatory agent.

The pharmaceutical industry has also explored the therapeutic potential of (3β,22R)-Dihydroxy Cholesterol in the development of novel drugs. Its structural similarity to cholesterol allows it to be incorporated into drug delivery systems designed for targeted therapy. Additionally, its bioactivity has been leveraged in the synthesis of analogs with enhanced pharmacological properties. These derivatives are being tested for their efficacy in treating conditions such as hyperlipidemia and atherosclerosis.

Recent clinical trials have begun to uncover the clinical relevance of (3β,22R)-Dihydroxy Cholesterol. Preliminary results indicate that it may have protective effects against cardiovascular diseases by improving lipid profiles and reducing inflammation. These findings are particularly promising given the global burden of cardiovascular disorders.

The synthesis of (3β,22R)-Dihydroxy Cholesterol is another area of active research. Chemists have developed efficient synthetic routes that allow for scalable production of this compound. These methods often involve stereocontrolled reactions to ensure the correct configuration of hydroxyl groups. The availability of high-purity samples is crucial for both preclinical studies and industrial applications.

In conclusion, (3β,22R)-Dihydroxy Cholesterol (CAS no 596-94-1) is a multifaceted compound with significant implications for biochemical research and pharmaceutical development. Its unique structure and bioactivities make it a valuable tool for studying lipid metabolism, immune responses, and drug delivery systems. As research continues to uncover new therapeutic applications, this compound is poised to play an increasingly important role in modern medicine.